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Monooctyl Phthalate-d4 is the deuterium-labeled form of Monooctyl phthalate, which means four hydrogen

atoms in the molecule are replaced with deuterium, a stable hydrogen isotope [1]. This property makes it

particularly useful in research as an internal standard.

The table below summarizes the core information available for this compound:

Property

Description

CAS No.

Molecular Formula

Molecular Weight

Biological Activity
(Unlabeled Analog)

Primary Research
Applications

1398065-74-1 [1]
C16H18D40a4 [1]
282.37 g/mol [1]

The unlabeled Monooctyl phthalate exhibits antimycobacterial activity
with a Minimum Inhibitory Concentration (MIC) of 20 pg/mL [1].

Used as a tracer and an internal standard for quantitative analysis via
NMR, GC-MS, or LC-MS [1].

Information Availability and Limitations

A significant challenge is the scarcity of public data on this specific compound's mechanism of action or

signaling pathways. The available literature primarily describes its use as a quantitative standard rather than
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detailing its biological interactions [1] [2]. This lack of pathway data means I am unable to generate the

signaling pathway diagrams you requested.

Experimental Workflow for Quantitative Analysis

For researchers using Monooctyl Phthalate-d4 as an internal standard, the following workflow outlines a
typical quantitative analysis protocol based on high-performance liquid chromatography-tandem mass

spectrometry (HPLC-MS/MS), a common methodology referenced in analyses of similar compounds [2].
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Experimental workflow for quantitative analysis using Monooctyl Phthalate-d4 as an internal standard [1]

[2].

Suggestions for Further Research

To obtain more in-depth information, you may need to consult specialized scientific resources:

e Search Commercial Supplier Sites: Companies like MedchemExpress (MCE) sometimes provide
more detailed product information, including certificates of analysis that may contain purity data.

e Consult Scientific Databases: Access specialized databases such as PubMed, Scopus, or Web of
Science to search for primary research articles that might have used "Monooctyl Phthalate-d4" or
"HY-133671S" in their methodologies.
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e Explore Broader Context: Research on its non-deuterated analog, Monooctyl phthalate, or related
metabolites like Mono-(carboxyoctyl) phthalate (MCOP) may provide indirect insights into the
biological behavior of this chemical class [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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